Cas no 40871-00-9 (methyl 3-(benzylamino)butanoate)
40871-00-9 structure
Product Name:methyl 3-(benzylamino)butanoate
CAS No:40871-00-9
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD12131728
CID:2633411
PubChem ID:13416927
Update Time:2025-04-21
methyl 3-(benzylamino)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(benzylamino)butanoate
- CS-0124854
- (+)-Methyl 3-(benzylamino)butanoate
- BNNDKMWWUARZGQ-UHFFFAOYSA-N
- AKOS009569738
- F1911-3077
- SCHEMBL891954
- SB76830
- methyl (-)-3-(benzylamino)butanoate
- DB-171989
- AS-36852
- 507444-65-7
- MFCD12131728
- METHYL3-(BENZYLAMINO)BUTANOATE
- 40871-00-9
-
- MDL: MFCD12131728
- Inchi: 1S/C12H17NO2/c1-10(8-12(14)15-2)13-9-11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3
- InChI Key: BNNDKMWWUARZGQ-UHFFFAOYSA-N
- SMILES: O(C)C(CC(C)NCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 207.125928785g/mol
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Liquid
methyl 3-(benzylamino)butanoate Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- Storage Condition:Room temperature
methyl 3-(benzylamino)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 050620-1g |
Methyl 3-(benzylamino)butanoate |
40871-00-9 | 95% | 1g |
£92.00 | 2022-03-01 | |
| Fluorochem | 050620-5g |
Methyl 3-(benzylamino)butanoate |
40871-00-9 | 95% | 5g |
£274.00 | 2022-03-01 | |
| Fluorochem | 050620-25g |
Methyl 3-(benzylamino)butanoate |
40871-00-9 | 95% | 25g |
£822.00 | 2022-03-01 | |
| Alichem | A019139424-5g |
Methyl 3-(benzylamino)butanoate |
40871-00-9 | 97% | 5g |
$345.32 | 2023-09-02 | |
| AstaTech | 55927-1/G |
METHYL 3-(BENZYLAMINO)BUTANOATE |
40871-00-9 | 95% | 1g |
$101 | 2023-09-17 | |
| AstaTech | 55927-5/G |
METHYL 3-(BENZYLAMINO)BUTANOATE |
40871-00-9 | 95% | 5g |
$302 | 2023-09-17 | |
| AstaTech | 55927-25/G |
METHYL 3-(BENZYLAMINO)BUTANOATE |
40871-00-9 | 95% | 25/G |
$730 | 2022-06-02 | |
| abcr | AB307053-1 g |
Methyl 3-(benzylamino)butanoate; 95% |
40871-00-9 | 1g |
€154.60 | 2022-03-03 | ||
| abcr | AB307053-5 g |
Methyl 3-(benzylamino)butanoate; 95% |
40871-00-9 | 5g |
€282.40 | 2022-03-03 | ||
| abcr | AB307053-10 g |
Methyl 3-(benzylamino)butanoate; 95% |
40871-00-9 | 10g |
€381.80 | 2022-03-03 |
methyl 3-(benzylamino)butanoate Related Literature
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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